![molecular formula C18H27ClN2O B6225620 2-butyl-N-(2,6-dimethylphenyl)-2-azabicyclo[2.1.1]hexane-1-carboxamide hydrochloride CAS No. 2770358-74-0](/img/no-structure.png)
2-butyl-N-(2,6-dimethylphenyl)-2-azabicyclo[2.1.1]hexane-1-carboxamide hydrochloride
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Overview
Description
2-butyl-N-(2,6-dimethylphenyl)-2-azabicyclo[2.1.1]hexane-1-carboxamide hydrochloride is a useful research compound. Its molecular formula is C18H27ClN2O and its molecular weight is 322.9. The purity is usually 95.
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properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-butyl-N-(2,6-dimethylphenyl)-2-azabicyclo[2.1.1]hexane-1-carboxamide hydrochloride' involves the reaction of 2,6-dimethylphenylacetonitrile with butylmagnesium bromide, followed by reduction of the resulting ketone with sodium borohydride. The resulting alcohol is then reacted with 1,5-dibromopentane to form the desired amine, which is then reacted with 1-chlorocarbonyl-4-piperidone to form the final product as a hydrochloride salt.", "Starting Materials": [ "2,6-dimethylphenylacetonitrile", "butylmagnesium bromide", "sodium borohydride", "1,5-dibromopentane", "1-chlorocarbonyl-4-piperidone", "hydrochloric acid", "diethyl ether", "methanol" ], "Reaction": [ "Step 1: React 2,6-dimethylphenylacetonitrile with butylmagnesium bromide in diethyl ether to form the corresponding ketone.", "Step 2: Reduce the ketone with sodium borohydride in methanol to form the corresponding alcohol.", "Step 3: React the alcohol with 1,5-dibromopentane in the presence of potassium carbonate in DMF to form the desired amine.", "Step 4: React the amine with 1-chlorocarbonyl-4-piperidone in the presence of triethylamine in DMF to form the final product as a hydrochloride salt.", "Step 5: Isolate the product by filtration and wash with hydrochloric acid and water." ] } | |
CAS RN |
2770358-74-0 |
Molecular Formula |
C18H27ClN2O |
Molecular Weight |
322.9 |
Purity |
95 |
Origin of Product |
United States |
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